Cas no 1797560-82-7 (N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide)
N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide
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- Inchi: 1S/C20H24N2O2S/c1-24-20(15-5-12-4-13(7-15)8-16(20)6-12)10-21-19(23)14-2-3-17-18(9-14)25-11-22-17/h2-3,9,11-13,15-16H,4-8,10H2,1H3,(H,21,23)
- InChI Key: JTSGIFAAYLRORL-UHFFFAOYSA-N
- SMILES: S1C2=CC(C(NCC3(OC)C4CC5CC3CC(C5)C4)=O)=CC=C2N=C1
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 562.5±20.0 °C(Predicted)
- pka: 13.96±0.46(Predicted)
N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide Pricemore >>
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| Life Chemicals | F6452-2197-2μmol |
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| Life Chemicals | F6452-2197-20μmol |
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1797560-82-7 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6452-2197-1mg |
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1797560-82-7 | 90%+ | 1mg |
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| Life Chemicals | F6452-2197-2mg |
N-[(2-methoxyadamantan-2-yl)methyl]-1,3-benzothiazole-6-carboxamide |
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| Life Chemicals | F6452-2197-3mg |
N-[(2-methoxyadamantan-2-yl)methyl]-1,3-benzothiazole-6-carboxamide |
1797560-82-7 | 90%+ | 3mg |
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| Life Chemicals | F6452-2197-4mg |
N-[(2-methoxyadamantan-2-yl)methyl]-1,3-benzothiazole-6-carboxamide |
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| Life Chemicals | F6452-2197-5mg |
N-[(2-methoxyadamantan-2-yl)methyl]-1,3-benzothiazole-6-carboxamide |
1797560-82-7 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6452-2197-10mg |
N-[(2-methoxyadamantan-2-yl)methyl]-1,3-benzothiazole-6-carboxamide |
1797560-82-7 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide
N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide: A Comprehensive Overview
The compound N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-6-benzothiazolecarboxamide (CAS No: 1797560-82-7) is a highly specialized organic compound with a complex structure that combines elements of both aromatic and heterocyclic chemistry. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis.
At its core, the molecule features a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole moiety is known for its versatility in chemical reactions and its ability to participate in various bonding interactions, making it a valuable component in the design of functional materials. The 6-benzothiazolecarboxamide group further enhances the compound's reactivity and selectivity, making it a promising candidate for applications in drug design and catalysis.
The tricyclo[3.3.1.1³,⁷]decane framework adds another layer of complexity to this compound's structure. This bicyclic system is characterized by its rigid and stable conformation, which contributes to the overall stability of the molecule. The presence of a methoxy group at the 2-position of the tricyclo ring introduces additional electronic effects, further modulating the compound's chemical reactivity and physical properties.
Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored electronic properties. For instance, researchers have explored its use as a building block for constructing two-dimensional materials with enhanced conductivity and mechanical strength. The unique combination of the benzothiazole ring system and the tricyclo framework allows for precise control over the material's electronic structure, making it suitable for applications in flexible electronics and energy storage devices.
In addition to its material science applications, this compound has also shown promise in pharmaceutical research. The benzothiazolecarboxamide group has been implicated in various biological processes, including enzyme inhibition and receptor binding. Recent findings suggest that this compound may serve as a lead molecule for developing novel therapeutic agents targeting specific disease pathways.
The synthesis of N-[(2-Methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]-6-benzothiazolecarboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized various synthetic routes, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process.
From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-friendliness under different conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, making it a viable option for use in sustainable chemical processes.
In conclusion, N-[(2-Methoxytricyclo[3.3.1.1³,⁷]dec-2-yl)methyl]-6-benzothiazolecarboxamide (CAS No: 1797560-82-7) represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, pharmacology, and beyond.
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